Cas no 892770-55-7 (3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one)
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethylphenyl)sulfonyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4-one
- 3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
-
- Inchi: 1S/C26H32FN3O3S/c1-4-11-30-18-25(34(32,33)20-9-7-19(5-2)8-10-20)26(31)21-16-22(27)24(17-23(21)30)29-14-12-28(6-3)13-15-29/h7-10,16-18H,4-6,11-15H2,1-3H3
- InChI Key: QRRBJIMLSKDROV-UHFFFAOYSA-N
- SMILES: N1(CCC)C2=C(C=C(F)C(N3CCN(CC)CC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-0167-2μmol |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-5μmol |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-10μmol |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-20μmol |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-1mg |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-2mg |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-3mg |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-4mg |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-5mg |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0167-10mg |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
892770-55-7 | 10mg |
$79.0 | 2023-09-10 |
3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
Introduction to 3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 892770-55-7) and Its Emerging Applications in Chemical Biology
The compound 3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one, identified by the CAS number 892770-55-7, represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to the quinoline scaffold, a class of heterocyclic structures widely recognized for their diverse biological activities and therapeutic applications. The structural features of this molecule, including its sulfonyl, piperazine, and fluoro substituents, contribute to its unique pharmacophoric properties, making it a subject of considerable interest in drug discovery and medicinal chemistry.
Quinoline derivatives have long been a cornerstone in the development of therapeutic agents, with historical significance dating back to the discovery of antimalarial drugs like chloroquine. More recently, quinoline-based molecules have been explored for their antimicrobial, anticancer, and anti-inflammatory properties. The specific modification of 3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one introduces novel interactions with biological targets, which may enhance its efficacy and selectivity compared to earlier-generation quinolines.
The presence of the sulfonyl group at the 3-position and the fluoro substituent at the 6-position are particularly noteworthy. Sulfonyl groups are known to modulate protein-protein interactions and enzyme activity through hydrogen bonding and hydrophobic effects. In contrast, fluorine atoms can influence metabolic stability and binding affinity at target sites. The combination of these functional groups in 3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one suggests a multifaceted mechanism of action that could be exploited for therapeutic intervention.
The piperazine moiety at the 7-position adds another layer of complexity to this compound's biological profile. Piperazine derivatives are commonly found in pharmaceuticals due to their ability to enhance binding affinity and selectivity for various receptors. In this context, the 4-Ethylpiperazin-1-y group may contribute to the compound's solubility and bioavailability while interacting with biological targets such as G-protein coupled receptors (GPCRs) or ion channels.
Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and interactions of novel compounds like 3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-y)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one with high precision. These computational approaches have been instrumental in identifying lead compounds for further optimization. For instance, molecular docking studies have revealed that this molecule may interact with enzymes involved in signal transduction pathways relevant to cancer and inflammation.
In vitro studies have begun to elucidate the pharmacological profile of 3-(4-Ethylbenzenesulfonyl)-7-(4-Ethylpiperazin-y)-6-fluoro--propyl--dihydroquinolin--one (CAS No. 892770--55--7). Preliminary data suggest that it exhibits inhibitory activity against certain kinases and transcription factors implicated in disease pathogenesis. The compound's ability to modulate these targets could make it a valuable candidate for developing targeted therapies. Additionally, its structural similarity to known pharmacophores provides a scaffold for designing next-generation drugs with improved efficacy and reduced side effects.
The synthetic route to 3-(4-Ethylbenzenesulfonyl)-7-(--Etylpiperazin--y)--6--fluor--propyldihydroquinolin--one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include Suzuki-Miyaura cross-coupling reactions for constructing the quinoline core, sulfonylation reactions for introducing the sulfonyl group, and nucleophilic substitution reactions for incorporating the piperazine moiety. These synthetic strategies not only showcase the versatility of current chemical methodologies but also pave the way for scalable production processes.
The development of novel drug candidates is often accompanied by rigorous safety evaluations to ensure their suitability for clinical use. While preliminary toxicology studies on 3-(Etylbensenesulfonyy)--(Etylpiperaziin--y)--(Fluoropropyldihydroquinolin--)none (CAS No 89277--) have not revealed significant adverse effects at tested doses, further investigations are necessary to fully assess its safety profile. These studies will include acute toxicity assays, chronic toxicity evaluations, and genetic toxicity testing.
The potential applications of 3-(Etylbensenesulfo-) --(Etylpiperaziin-) --(Fluoropropyldihydroquinolin--)none (CAS No 89277--) extend beyond oncology and inflammation management. Emerging research suggests that it may also exhibit neuroprotective properties by interacting with receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier could make it an attractive therapeutic option for central nervous system disorders.
Future directions in the study of this compound include exploring its potential as an adjuvant therapy alongside existing treatments. Combination therapies have shown promise in enhancing treatment outcomes by targeting multiple disease pathways simultaneously. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological systems.
The integration of artificial intelligence (AI) into drug discovery has revolutionized how new compounds are identified and optimized. AI-driven platforms can analyze vast datasets rapidly, identifying promising candidates like 3(Etylbensenesulfon-) --(Etylpiperaziin-) --(Fluoropropyldihydroquinolin--)none (CAS No 89277--) based on their structural features alone without prior experimental validation. These AI tools can also predict drug-likeness parameters such as solubility bioavailability metabolic stability ensuring that only compounds with optimal properties proceed further into development.
In conclusion,3(Etylbensenesulfon-) --(Etylpiperaziin-) --(Fluoropropyldihydroquinolin--)none (CAS No 89277--) represents an exciting advancement in chemical biology with far-reaching implications for therapeutic development.* Its unique structural features combined with promising preclinical data position it as a strong candidate for further investigation.* As research continues,* this compound*and others like it*will contribute significantly*to addressing unmet medical needs worldwide.*
892770-55-7 (3-(4-ethylbenzenesulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)